Cas no 953901-77-4 (1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine)

1-[2-(2-Methylmorpholin-4-yl)pyridin-4-yl]methanamine is a versatile heterocyclic amine compound featuring a pyridine core substituted with a 2-methylmorpholine moiety and an aminomethyl group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of both morpholine and pyridine rings enhances its potential as a ligand or building block in medicinal chemistry, offering opportunities for modulating pharmacokinetic properties. The compound's stability and functional group reactivity allow for further derivatization, enabling tailored applications in drug discovery and material science. Its well-defined synthetic pathway ensures consistent purity and scalability for research and industrial use.
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine structure
953901-77-4 structure
Product Name:1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
CAS No:953901-77-4
MF:C11H17N3O
MW:207.272182226181
MDL:MFCD09732848
CID:4667225
PubChem ID:16786106
Update Time:2025-10-28

1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
    • 4-Pyridinemethanamine, 2-(2-methyl-4-morpholinyl)-
    • 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
    • MDL: MFCD09732848
    • Inchi: 1S/C11H17N3O/c1-9-8-14(4-5-15-9)11-6-10(7-12)2-3-13-11/h2-3,6,9H,4-5,7-8,12H2,1H3
    • InChI Key: WZOQHWSEHUSBPN-UHFFFAOYSA-N
    • SMILES: C1(N2CCOC(C)C2)=NC=CC(CN)=C1

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 395.6±42.0 °C at 760 mmHg
  • Flash Point: 193.1±27.9 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine Security Information

1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M357893-10mg
[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
953901-77-4
10mg
$ 50.00 2022-06-02
TRC
M357893-50mg
[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
953901-77-4
50mg
$ 185.00 2022-06-02
TRC
M357893-100mg
[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
953901-77-4
100mg
$ 295.00 2022-06-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN12488-100MG
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
953901-77-4 95%
100MG
¥ 831.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN12488-250MG
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
953901-77-4 95%
250MG
¥ 1,326.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN12488-500MG
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
953901-77-4 95%
500MG
¥ 2,204.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN12488-1G
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
953901-77-4 95%
1g
¥ 3,306.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN12488-5G
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
953901-77-4 95%
5g
¥ 9,919.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN12488-10G
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
953901-77-4 95%
10g
¥ 16,533.00 2023-04-12
Chemenu
CM388352-500mg
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
953901-77-4 95%+
500mg
$395 2024-07-18

1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine Related Literature

Additional information on 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine

Introduction to 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine (CAS No. 953901-77-4)

1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine, a compound with the chemical identifier CAS No. 953901-77-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex pyridine and morpholine core, has garnered considerable attention due to its potential applications in drug discovery and development. The unique structural motifs of this compound make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine consists of a pyridine ring substituted with a morpholine group at the 2-position and an amine functional group at the 4-position. This arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for interaction with biological targets. The presence of both pyridine and morpholine moieties suggests that this compound may exhibit dual functionality, making it an attractive scaffold for the design of multitargeted drugs.

In recent years, there has been a growing interest in the development of small molecules that can modulate multiple biological pathways simultaneously. This approach, known as polypharmacology, has shown great promise in addressing complex diseases that involve multiple targets. The structural features of 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine make it a suitable candidate for such an approach. The compound's ability to interact with various receptors and enzymes could lead to the development of novel therapeutic agents with broad-spectrum activity.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The pyridine and morpholine moieties are known to have favorable interactions with central nervous system (CNS) targets. Studies have shown that similar compounds can modulate neurotransmitter systems, which could be beneficial in conditions such as depression, anxiety, and neurodegenerative diseases. Further research is needed to fully elucidate the pharmacological profile of 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine, but the preliminary findings are highly encouraging.

The synthesis of 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-methylmorpholine and 4-pyridinemethanamine. These intermediates are then coupled using various coupling reactions, such as Buchwald-Hartwig coupling or Ullmann coupling, to form the final product. The choice of coupling method can significantly impact the efficiency and scalability of the synthesis.

Recent advancements in synthetic chemistry have enabled more efficient and sustainable methods for producing complex molecules like 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine. For instance, transition metal-catalyzed reactions have revolutionized the way we construct carbon-carbon bonds, allowing for more streamlined synthetic routes. Additionally, green chemistry principles are being increasingly adopted to minimize waste and reduce environmental impact. These innovations not only improve the efficiency of synthesis but also make the production process more environmentally friendly.

Once synthesized, the compound undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to analyze the molecular structure. These methods provide detailed information about the compound's chemical environment, helping researchers understand its behavior and potential interactions with biological targets.

The pharmacological evaluation of 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine involves both in vitro and in vivo studies. In vitro assays are used to assess the compound's activity against specific enzymes or receptors relevant to its intended therapeutic applications. These studies often involve enzyme inhibition assays or receptor binding assays, which can provide insights into the compound's mechanism of action.

In vivo studies extend this evaluation by examining the compound's effects in living organisms. Animal models are commonly used to assess efficacy, toxicity, and pharmacokinetic properties. These studies help researchers determine whether the compound is suitable for further development into a drug candidate. If initial results are promising, further preclinical studies may be conducted before human clinical trials can begin.

The potential therapeutic applications of 1-[2-(2-methylmorpholin-4-yloxy-pyridin)]methylamine are broad and diverse. Given its structural features and pharmacological profile, this compound may find applications in treating a variety of diseases beyond neurological disorders. For example, it could be explored for its potential anti-inflammatory or anticancer properties. The dual functionality provided by its pyridine and morpholine moieties makes it a versatile scaffold that can be modified to target different biological pathways.

The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. The study of compounds like 1-[2-(methylmorpholine)]methylamine exemplifies this interdisciplinary approach. By combining insights from various fields, researchers can identify promising drug candidates and optimize their properties for therapeutic use.

As our understanding of biology and disease continues to evolve, so does our ability to develop targeted therapies. Small molecules like 1-[2-(methylmorpholine)]methylamine represent just one example of how innovative chemistry can contribute to medical progress. With continued research and development, compounds like this may one day lead to breakthrough treatments for some of humanity's most challenging diseases.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent